Cas no 53823-88-4 (N-(2-Methoxyacetyl)-2,6-dimethylaniline)

• Product Name: N-(2-Methoxyacetyl)-2,6-dimethylaniline
• CAS No: 53823-88-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD00463774
• CID: 2016317
• PubChem ID: 10878014
• Update Time: 2025-07-22

N-(2-Methoxyacetyl)-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-N-methoxyacetyl-aniline
• N-(1-methoxyacetyl)-2,6-dimethylaniline
• N-methoxyacetyl-2,6-dimethyl aniline
• N-methoxyacetyl-2,6-dimethylaniline
• N-(2,6-Dimethylphenyl)-2-methoxyacetamide
• Z279912736
• CS-0263295
• CGA67868
• N-(2,6-Dimethylphenyl)-2-methoxyacetamide; CGA 67868; N-(2-Methoxyacetyl)-2,6-dimethylaniline; N-Methoxyacetyl-2,6-dimethylaniline
• N-(2,6-Dimethyl-phenyl)-2-methoxy-acetamide
• N-(2-Methoxyacetyl)-2,6-dimethylaniline
• 53823-88-4
• EN300-8602613
• 2,6-dimethyl-N-methoxyacetylaniline
• DTXSID201024845
• NS00067558
• metalaxyl TP3
• OXXYGGDIKKXTFB-UHFFFAOYSA-N
• 853-120-8
• DCA82388
• SCHEMBL8626261
• G42329
• AKOS002941860

• MDL： MFCD00463774
• Inchi： 1S/C11H15NO2/c1-8-5-4-6-9(2)11(8)12-10(13)7-14-3/h4-6H,7H2,1-3H3,(H,12,13)
• InChI Key： OXXYGGDIKKXTFB-UHFFFAOYSA-N
• SMILES： O(C)CC(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-Methoxyacetyl)-2,6-dimethylaniline

Professional Introduction to N-(2-Methoxyacetyl)-2,6-dimethylaniline (CAS No. 53823-88-4)

N-(2-Methoxyacetyl)-2,6-dimethylaniline, identified by its Chemical Abstracts Service (CAS) number 53823-88-4, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural arrangement of an acetyl group linked to an aniline derivative with dimethyl substitutions, has garnered attention due to its potential applications in various scientific domains.

The compound's molecular structure consists of a benzene ring substituted with two methyl groups at the 2 and 6 positions, and an amine group acetylated at the 2-position. This specific configuration imparts distinct chemical properties that make it a valuable candidate for further exploration in medicinal chemistry and materials science. The presence of both electron-donating and withdrawing groups on the aromatic ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of aniline due to their biological activity. N-(2-Methoxyacetyl)-2,6-dimethylaniline has been studied for its potential role in the development of novel therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that could lead to the treatment of various diseases. For instance, research has indicated that compounds with similar structural motifs may exhibit antimicrobial and anti-inflammatory properties.

The synthesis of N-(2-Methoxyacetyl)-2,6-dimethylaniline involves a series of well-established organic reactions, including acetylation and alkylation processes. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring that the compound meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of N-(2-Methoxyacetyl)-2,6-dimethylaniline is its potential as a building block for more complex molecules. In drug discovery, such intermediates are often used to construct lead compounds that can be further modified to enhance their efficacy and selectivity. The dimethyl substitution pattern on the aniline ring provides a scaffold that can be easily functionalized, allowing chemists to explore a wide range of structural variations.

The compound's electronic properties have also been investigated for applications in materials science. The combination of electron-donating and withdrawing groups on the aromatic ring can influence its conductive properties, making it a candidate for use in organic electronics and sensors. Researchers are exploring how variations in the substitution pattern can tailor these properties for specific applications.

In academic research, N-(2-Methoxyacetyl)-2,6-dimethylaniline has been used as a model compound to study fundamental chemical reactions and mechanisms. Its unique structure allows scientists to probe questions about reactivity, selectivity, and stereoelectronic effects. These studies contribute to a deeper understanding of organic chemistry principles and can inform the design of new synthetic strategies.

The safety profile of N-(2-Methoxyacetyl)-2,6-dimethylaniline is another critical consideration in its application. While preliminary studies suggest that it is relatively stable under standard conditions, further research is needed to fully assess its toxicity and environmental impact. Regulatory agencies require comprehensive data on the safety and efficacy of such compounds before they can be approved for use in pharmaceuticals or other industrial applications.

The future prospects for N-(2-Methoxyacetyl)-2,6-dimethylaniline are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of novel compounds with significant therapeutic value. As our understanding of chemical interactions continues to evolve, compounds like N-(2-Methoxyacetyl)-2,6-dimethylaniline will play an increasingly important role in advancing scientific knowledge and technological progress.